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Compound of Interest

Compound Name: Ethyl 2-methylbenzoate

Cat. No.: B1361085 Get Quote

This technical guide provides an in-depth overview of the boiling point and density of Ethyl 2-
methylbenzoate, tailored for researchers, scientists, and professionals in drug development.

This document outlines the core physicochemical data, detailed experimental protocols for their

determination, and visual workflows to facilitate understanding and replication.

Core Physicochemical Data
The boiling point and density are critical parameters in the identification, purification, and

handling of chemical substances. Ethyl 2-methylbenzoate, a key intermediate in various

synthetic processes, exhibits the following properties:

Physicochemical Property Value Conditions

Boiling Point 227.0 °C At 760 mmHg[1]

220-221 °C At 731 mmHg[2][3]

Density 1.035 - 1.037 g/mL At 20 °C[1]

1.032 g/mL At 25 °C[2][3]

Experimental Protocols
Accurate determination of boiling point and density is fundamental for the characterization of

substances. The following sections detail standardized laboratory procedures for these
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measurements.

Determination of Boiling Point
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure.[4][5] This property is a crucial indicator of purity.[4]

Methodology: Capillary Method

This method is suitable for small quantities of liquid.

Apparatus Setup:

A small test tube containing 2-3 mL of Ethyl 2-methylbenzoate is attached to a

thermometer.[4]

A capillary tube, sealed at one end, is placed inverted into the test tube with the open end

submerged in the liquid.[6]

The entire assembly is immersed in a heating bath (e.g., paraffin oil) ensuring the sample

is below the oil level.[6]

Heating and Observation:

The heating bath is gently heated with continuous stirring to ensure uniform temperature

distribution.[6]

As the temperature rises, a stream of bubbles will emerge from the open end of the

capillary tube. This occurs when the vapor pressure of the sample exceeds the

atmospheric pressure.[7]

Measurement:

Heating is discontinued when a steady stream of bubbles is observed.

The temperature at which the liquid just begins to enter the capillary tube upon cooling is

recorded as the boiling point.[7] This is the point where the vapor pressure of the

substance equals the atmospheric pressure.
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Determination of Density
Density is the mass of a substance per unit volume.[8] It is a characteristic property that can be

used to identify a substance.

Methodology: Using a Graduated Cylinder and Balance

This is a straightforward method for determining the density of a liquid.

Mass Measurement:

An empty, dry measuring cylinder is placed on a digital balance, and its mass is tared to

zero.[9]

Alternatively, the mass of the empty cylinder is recorded.[9][10]

Volume Measurement:

A known volume of Ethyl 2-methylbenzoate is carefully poured into the measuring

cylinder. The volume is read from the bottom of the meniscus at eye level to avoid parallax

error.[9]

Mass of Liquid:

The measuring cylinder containing the liquid is weighed.[9]

If the balance was tared, the reading directly gives the mass of the liquid. If the initial mass

of the cylinder was recorded, it is subtracted from the total mass to find the mass of the

liquid.[9][10]

Calculation:

The density (ρ) is calculated using the formula: ρ = mass / volume.[9]

For higher accuracy, the measurements should be repeated multiple times, and the

average density calculated.[8][9]
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The following diagrams illustrate the logical flow of the experimental procedures described

above.

Apparatus Setup

Measurement

Attach test tube with sample
to thermometer

Place inverted sealed capillary
tube in sample

Immerse assembly
in heating bath

Gently heat bath
with stirring

Observe for steady
stream of bubbles

Stop heating

Record temperature when
liquid enters capillary

Boiling Point
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Workflow for Boiling Point Determination

Mass Measurement

Volume & Combined Mass

Calculation

Weigh empty
measuring cylinder (M_cylinder)

Add known volume of
sample (V_sample)

Weigh cylinder with
sample (M_total)

Calculate mass of sample:
M_sample = M_total - M_cylinder

Calculate density:
ρ = M_sample / V_sample

Density
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Workflow for Density Determination

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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